2-(allylthio)-4-ethyl-6-oxo-1,6-dihydro-5-pyrimidinecarbonitrile
Overview
Description
2-(allylthio)-4-ethyl-6-oxo-1,6-dihydro-5-pyrimidinecarbonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a pyrimidine derivative with a unique chemical structure that makes it suitable for use in different fields.
Mechanism of Action
The mechanism of action of 2-(allylthio)-4-ethyl-6-oxo-1,6-dihydro-5-pyrimidinecarbonitrile is not fully understood. However, studies have shown that it has the potential to inhibit certain enzymes, which makes it a promising candidate for the development of new drugs.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to have antioxidant properties, which makes it useful in the treatment of oxidative stress-related diseases. Additionally, it has been shown to have anti-inflammatory properties, which make it useful in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-(allylthio)-4-ethyl-6-oxo-1,6-dihydro-5-pyrimidinecarbonitrile in lab experiments is its unique chemical structure, which makes it suitable for use in various fields of research. However, one of the limitations is its limited solubility in water, which makes it difficult to use in certain experiments.
Future Directions
There are several future directions for research on 2-(allylthio)-4-ethyl-6-oxo-1,6-dihydro-5-pyrimidinecarbonitrile. One direction is to explore its potential as a lead compound in the development of new drugs. Another direction is to investigate its potential as a therapeutic agent in the treatment of various diseases. Additionally, there is a need for further studies to understand its mechanism of action and to optimize its synthesis method for better yields and purity.
Conclusion:
In conclusion, this compound is a promising compound with potential applications in various fields of scientific research. Its unique chemical structure, biochemical, and physiological effects make it a suitable candidate for the development of new drugs and therapeutic agents. Further research is needed to fully understand its mechanism of action and to optimize its synthesis method for better yields and purity.
Scientific Research Applications
2-(allylthio)-4-ethyl-6-oxo-1,6-dihydro-5-pyrimidinecarbonitrile has potential applications in various fields of scientific research. One of the most promising areas of application is in the development of new drugs. The unique chemical structure of this compound makes it suitable for use as a lead compound in drug discovery.
properties
IUPAC Name |
4-ethyl-6-oxo-2-prop-2-enylsulfanyl-1H-pyrimidine-5-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N3OS/c1-3-5-15-10-12-8(4-2)7(6-11)9(14)13-10/h3H,1,4-5H2,2H3,(H,12,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FUGYSVMVRZTOCX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C(=O)NC(=N1)SCC=C)C#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11N3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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